Cas no 840454-19-5 (2-Thiazolidinone, 4-phenyl-, (4S)-)

• Product Name: 2-Thiazolidinone, 4-phenyl-, (4S)-
• CAS No: 840454-19-5
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 1818471
• PubChem ID: 71414752
• Update Time: 2025-04-21

2-Thiazolidinone, 4-phenyl-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolidinone, 4-phenyl-, (4S)-
• (4S)-4-phenyl-1,3-thiazolidin-2-one
• DTXSID10834191
• 840454-19-5

• Inchi： 1S/C9H9NOS/c11-9-10-8(6-12-9)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,10,11)/t8-/m1/s1
• InChI Key： FROGLEWKVOIXBM-MRVPVSSYSA-N
• SMILES： S1C(N[C@@H](C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 179.04048508g/mol
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives